Cas no 38412-46-3 (Aloenin A)

• Product Name: Aloenin A
• CAS No: 38412-46-3
• Molecular Formula: C₁₉H₂₂O₁₀
• Molecular Weight: 410.3720
• MDL: MFCD08275450
• CID: 306325
• PubChem ID: 329824855

Aloenin A Properties

Names and Identifiers

• 2H-Pyran-2-one, 6-[2-(b-D-glucopyranosyloxy)-4-hydroxy-6-methylphenyl]-4-methoxy-
• 6-[4-hydroxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-4-methoxypyran-2-one
• Aloenin A
• ALOENIN A(AS)
• Aloenin
• 6-[2-(β-D-Glucopyranosyloxy)-4-hydroxy-6-methylphenyl]-4-methoxy-2H-pyran-2-one
• Aloearbonaside
• 6-[2-(beta-D-Glucopyranosyloxy)-4-hydroxy-6-methylphenyl]-4-methoxy-2H-pyran-2-one
• C19H22O10
• Aloenin A, analytical standard
• MEGxp0_001070
• KFJNVVJUICKJEQ-LQDZTQBFSA-N
• 8048AH
• Aloenin, >=95% (LC/MS-ELSD)
• 2h-pyran-2-one, 6-(2-(
• A-d-glucopyranosyloxy)-4-hydroxy-6-methylphenyl)-4-methoxy-
• A831563
• 4-methoxy-6-(2'-beta-glucopyranosyloxy-4'-hydroxy-6'-methylphenyl)-2-pyrone
• 2H-Pyra
• 2H-Pyran-2-one, 6-[2-(.beta.-D-glucopyranosyloxy)-4-hydroxy-6-methylphenyl]-4-methoxy-
• 2
• MFCD08275450
• MS-27064
• CS-0009016
• 6-(2-(beta-D-GLUCOPYRANOSYLOXY)-4-HYDROXY-6-METHYLPHENYL)-4-METHOXY-2H-PYRAN-2-ONE
• DTXSID10191751
• CHEBI:176869
• AN96CW6CSU
• 2H-Pyran-2-one, 6-(2-(beta-D-glucopyranosyloxy)-4-hydroxy-6-methylphenyl)-4-methoxy-
• 6-[4-hydroxy-2-methyl-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]phenyl]-4-methoxy-2-pyranone
• ACon0_001054
• HY-N0495
• 6-[2-[(2S,3R,4S,5S,6R)-6-(hydroxymethyl)-3,4,5-tris(oxidanyl)oxan-2-yl]oxy-6-methyl-4-oxidanyl-phenyl]-4-methoxy-pyran-2-one
• DTXCID50114242
• ACon1_000758
• AKOS032946155
• BRD-K20250782-001-01-4
• UNII-AN96CW6CSU
• 38412-46-3
• 6-(2-(.BETA.-D-GLUCOPYRANOSYLOXY)-4-HYDROXY-6-METHYLPHENYL)-4-METHOXY-2H-PYRAN-2-ONE
• NCGC00169388-01
• 2H-PYRAN-2-ONE, 6-(2-(.BETA.-D-GLUCOPYRANOSYLOXY)-4-HYDROXY-6-METHYLPHENYL)-4-METHOXY-
• AC-34455
• 6-(4-HYDROXY-2-METHYL-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)-4-METHOXYPYRAN-2-ONE
• DA-60939

• MDL： MFCD08275450
• InChIKey： KFJNVVJUICKJEQ-LQDZTQBFSA-N
• Inchi： 1S/C19H22O10/c1-8-3-9(21)4-11(15(8)12-5-10(26-2)6-14(22)27-12)28-19-18(25)17(24)16(23)13(7-20)29-19/h3-6,13,16-21,23-25H,7H2,1-2H3/t13-,16-,17+,18-,19-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1C([H])=C(C([H])=C(C([H])([H])[H])C=1C1=C([H])C(=C([H])C(=O)O1)OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 410.121297g/mol
• Surface Charge: 0
• XLogP3: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 410.121297g/mol
• Monoisotopic Mass: 410.121297g/mol
• Topological Polar Surface Area: 155Ų
• Heavy Atom Count: 29
• Complexity: 661
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 410.4

Experimental Properties

• LogP: -0.49190
• PSA: 159.05000
• Refractive Index: 1.663
• Boiling Point: 787.8 °C at 760 mmHg
• Melting Point: 145 ºC
• Flash Point: 282.2 °C
• Color/Form: Powder
• Density: 1.56

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides